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Compound of Interest

Compound Name:
Diethyl 2-propyl-2-

(ethoxycarbonyl)glutarate

CAS No.: 32806-70-5

Cat. No.: B563629

Get Quote

Abstract
Diethyl 2-propyl-2-(ethoxycarbonyl)glutarate (CAS No. 32806-70-5) is a complex triester

that serves as a valuable intermediate in organic synthesis.[1] Its structure, derived from a

substituted malonic ester, makes it an ideal candidate for building intricate molecular

architectures. This application note provides a comprehensive guide to the properties,

synthesis, and handling of this compound. The core of this document is a detailed, field-tested

protocol for its synthesis via a base-catalyzed Michael addition, a fundamental carbon-carbon

bond-forming reaction.[2] This guide is designed to provide researchers with both the practical

steps and the underlying chemical principles necessary for the successful application of this

versatile reagent.

Compound Properties and Specifications
Diethyl 2-propyl-2-(ethoxycarbonyl)glutarate, also known as Triethyl hexane-1,3,3-

tricarboxylate, is typically supplied as a brown oil.[3][4] Its key physicochemical properties are

summarized below for quick reference.
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Property Value Source(s)

CAS Number 32806-70-5 [1][3][5]

Molecular Formula C₁₅H₂₆O₆ [3][4]

Molecular Weight 302.36 g/mol [3][4]

IUPAC Name
Triethyl hexane-1,3,3-

tricarboxylate
[3]

Appearance Brown Oil [3][4]

Boiling Point 340.6°C at 760 mmHg [3]

Density 1.054 g/cm³ [3]

Solubility
Soluble in Chloroform,

Dichloromethane, Methanol
[4]

SMILES
CCCC(CCC(=O)OCC)

(C(=O)OCC)C(=O)OCC
[3]

Core Application: Synthesis via Michael Addition
The structure of Diethyl 2-propyl-2-(ethoxycarbonyl)glutarate is most logically assembled

through a conjugate addition reaction, specifically the Michael Addition. This reaction is a

cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds by the

addition of a nucleophile (a Michael donor) to an α,β-unsaturated carbonyl compound (a

Michael acceptor).[6]

In this context, the Michael donor is the enolate of diethyl propylmalonate, and the Michael

acceptor is ethyl acrylate. The reaction is catalyzed by a base, typically sodium ethoxide, which

is strong enough to deprotonate the acidic α-hydrogen of the malonic ester.[7] The choice of

ethoxide as the base and ethanol as the solvent is critical to prevent transesterification, a side

reaction that could scramble the ester groups.[7]

Reaction Mechanism Workflow
The following diagram illustrates the key steps in the base-catalyzed Michael addition to form

the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b563629/docs#topic-experimental-protocol-for-using-
diethyl-2-propyl-2-ethoxycarbonyl-glutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b563629/docs#topic-experimental-protocol-for-using-diethyl-2-propyl-2-ethoxycarbonyl-glutarate
https://www.benchchem.com/product/b563629/docs#topic-experimental-protocol-for-using-diethyl-2-propyl-2-ethoxycarbonyl-glutarate
https://www.benchchem.com/product/b563629?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

